Cas no 27376-24-5 (1,6-Dibromohexa-1,5-diyne)

1,6-Dibromohexa-1,5-diyne structure
1,6-Dibromohexa-1,5-diyne structure
Product Name:1,6-Dibromohexa-1,5-diyne
CAS No:27376-24-5
MF:C6H4Br2
MW:235.903960227966
CID:2838817
PubChem ID:14344971
Update Time:2025-04-21

1,6-Dibromohexa-1,5-diyne Chemical and Physical Properties

Names and Identifiers

    • DTXSID40559183
    • SCHEMBL10706483
    • 1,6-Dibromohexa-1,5-diyne
    • 27376-24-5
    • 1,6-dibromo-1,5-hexadiyne
    • Inchi: 1S/C6H4Br2/c7-5-3-1-2-4-6-8/h1-2H2
    • InChI Key: WQDPSTYGLZXWAX-UHFFFAOYSA-N
    • SMILES: BrC#CCCC#CBr

Computed Properties

  • Exact Mass: 235.86593Da
  • Monoisotopic Mass: 233.86798Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd